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Compound Name: OTS514

Cat. No.: B560097 Get Quote

Introduction
OTS514 is a potent and selective small-molecule inhibitor of T-LAK cell-originated protein

kinase (TOPK), also known as PDZ-binding kinase (PBK).[1][2] TOPK is a serine/threonine

kinase that is highly expressed in various types of cancer cells but shows low expression in

most normal tissues.[3] It plays a crucial role in mitosis, cell proliferation, and the maintenance

of cancer stem cells.[4][5] Inhibition of TOPK by OTS514 has been shown to induce cell cycle

arrest and apoptosis in a variety of cancer cell lines, including those from multiple myeloma,

oral squamous carcinoma, and ovarian cancer.[3][6][7] The mechanism of OTS514-induced

apoptosis involves the disruption of multiple pro-survival signaling pathways, including AKT,

p38 MAPK, and NF-κB, leading to the activation of apoptotic cascades.[4][5]

This application note provides a detailed protocol for the analysis of apoptosis induced by

OTS514 in cancer cells using flow cytometry with Annexin V and Propidium Iodide (PI) staining.

Annexin V is a calcium-dependent phospholipid-binding protein that has a high affinity for

phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma

membrane during the early stages of apoptosis.[8][9] Propidium Iodide is a fluorescent DNA

intercalating agent that is excluded by viable cells with intact cell membranes.[8][9] Therefore,

dual staining with Annexin V and PI allows for the differentiation of viable cells (Annexin V-/PI-),

early apoptotic cells (Annexin V+/PI-), and late apoptotic or necrotic cells (Annexin V+/PI+).[8]

[10]
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The following table summarizes the inhibitory concentrations (IC50) of OTS514 in various

cancer cell lines, demonstrating its potent anti-proliferative activity. This data can be used as a

reference for determining the appropriate concentration range for inducing apoptosis in specific

cell types.

Cell Line Type Specific Cell Lines IC50 Range (nM) Reference

Kidney Cancer
VMRC-RCW, Caki-1,

Caki-2, 769-P, 786-O
19.9 - 44.1 [2]

Ovarian Cancer Not specified 3.0 - 46 [2][7]

Small Cell Lung

Cancer
Not specified 0.4 - 42.6 [7]

Multiple Myeloma
Various human

myeloma cell lines
11.6 - 29.4 [7]

TOPK-positive Cancer Not specified 1.5 - 14 [7]
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OTS514 Signaling Pathway to Apoptosis

Downstream Effects

OTS514

TOPK/PBK

inhibits

FOXM1

activates

AKT Signaling

activates

p38 MAPK Signaling

activates

NF-κB Signaling

activates

FOXO3

inhibition of
FOXO3 phosphorylation

Apoptosis

inhibition of
pro-survival genes

inhibition of
anti-apoptotic signals

disruption of
pro-survival signals

inhibition of
anti-apoptotic genes

activation of
pro-apoptotic genes
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Flow Cytometry Apoptosis Assay Workflow

Cell Preparation

Staining

Analysis

Seed Cells in 6-well Plates

Treat with OTS514 and Vehicle Control

Incubate for 24-72 hours

Harvest Adherent and Floating Cells

Wash Cells with PBS

Resuspend Cells in 1X Binding Buffer

Add Annexin V-FITC and PI

Incubate for 15-20 min in the Dark

Add 1X Binding Buffer

Acquire Data on Flow Cytometer

Gate and Analyze Data

Quantify Cell Populations
(Viable, Early/Late Apoptotic, Necrotic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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